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Compound of Interest

Compound Name: 2-Chloro-5-nitropyridine

Cat. No.: B043025 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of 2-chloro-5-nitropyridine

Introduction

2-chloro-5-nitropyridine is a pyridine derivative utilized as a key intermediate in the synthesis

of various pharmaceuticals, agrochemicals, and other fine chemicals.[1][2][3] It serves as a

crucial building block in the production of biologically active molecules, including antimalarial

drugs, bactericides, and plant growth regulators.[2] Given its reactivity and hazardous nature, a

thorough understanding of its safety and handling protocols is imperative for researchers,

scientists, and drug development professionals to ensure personnel safety and prevent

environmental contamination.

This technical guide provides comprehensive information compiled from multiple safety data

sheets (SDS) regarding the properties, hazards, and handling procedures for 2-chloro-5-
nitropyridine.

Section 1: Chemical and Physical Properties
Proper identification and knowledge of the physical and chemical properties of a substance are

foundational to its safe handling.

Table 1: Identification Summary

Foundational & Exploratory
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Identifier Value

Chemical Name 2-chloro-5-nitropyridine

CAS Number 4548-45-2[4][5][6][7]

Molecular Formula C₅H₃ClN₂O₂[1][3][6][7][8]

Molecular Weight 158.54 g/mol [3][6][7]

EC Number 224-908-3[5][6][7]

Synonyms
Pyridine, 2-chloro-5-nitro-; 3-Nitro-6-

chloropyridine[3][6]

Table 2: Physical and Chemical Properties

Property Value

Appearance
White to light yellow or off-white crystalline

solid/powder[2][3][7]

Melting Point 105-108 °C (lit.)[1][2][7]

Boiling Point 256.6 ± 20.0 °C (Predicted)[1][8]

Flash Point
109.0 ± 21.8 °C / 158°C (method not specified)

[1][8]

Autoignition Temperature No information available[4]

Solubility Insoluble in water; Soluble in hot methanol[1][2]

Vapor Pressure 0.02 mmHg at 25°C[1]

Section 2: Hazard Identification and Classification
2-chloro-5-nitropyridine is classified as hazardous under the OSHA Hazard Communication

Standard (29 CFR 1910.1200).[4] The GHS classification and associated precautionary

statements are summarized below.

Table 3: Hazard Identification
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Category Information

GHS Pictogram GHS07 (Exclamation Mark)[8]

Signal Word Warning[4][6][7][8]

GHS Hazard Classifications

Skin Corrosion/Irritation, Category 2[4][5][6][7]

Serious Eye Damage/Eye Irritation, Category

2[4][5][6][7] Specific target organ toxicity (single

exposure), Category 3 (Respiratory system)[4]

[5][6][7] Acute toxicity, oral, Category 4 (Note:

reported by a minority of suppliers)[6]

Hazard Statements

H315: Causes skin irritation[5][6][7][9] H319:

Causes serious eye irritation[5][6][7][9] H335:

May cause respiratory irritation[5][6][7][9] H302:

Harmful if swallowed[6]

Precautionary Statements (Prevention)

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray[5][7][9] P264:

Wash face, hands, and any exposed skin

thoroughly after handling[4][5][9] P271: Use only

outdoors or in a well-ventilated area[5][7] P280:

Wear protective gloves/protective clothing/eye

protection/face protection[5][9]

Precautionary Statements (Response) P302 + P352: IF ON SKIN: Wash with plenty of

soap and water[5] P304 + P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing[5] P305 + P351 +

P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[5]

P312 / P319: Call a POISON CENTER or

doctor/physician if you feel unwell / Get medical

help if you feel unwell[4][5] P332 + P317: If skin

irritation occurs: Get medical help[5] P337 +

P313: If eye irritation persists: Get medical

advice/attention[9] P362 + P364: Take off

Foundational & Exploratory
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contaminated clothing and wash it before

reuse[5]

Precautionary Statements (Storage)

P403 + P233: Store in a well-ventilated place.

Keep container tightly closed[5][9] P405: Store

locked up[5]

Precautionary Statements (Disposal)
P501: Dispose of contents/container to an

approved waste disposal plant[5]

Section 3: Emergency Procedures
Immediate and appropriate response during an emergency is critical to minimizing harm.

Table 4: First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing
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Exposure Route First-Aid Procedure

Inhalation

Remove person to fresh air and keep

comfortable for breathing.[4][5] If not breathing,

give artificial respiration.[4] If symptoms persist

or if you feel unwell, call a POISON CENTER or

doctor.[4][5]

Skin Contact

Take off contaminated clothing immediately.[5]

Wash off with soap and plenty of water for at

least 15 minutes.[4][5] If skin irritation occurs or

persists, get medical advice/attention.[4][5]

Wash contaminated clothing before reuse.[4][5]

Eye Contact

Rinse cautiously and immediately with plenty of

water for at least 15 minutes, also under the

eyelids.[4][5] Remove contact lenses, if present

and easy to do.[4][5] Continue rinsing.[4][5] If

eye irritation persists, get medical

advice/attention.[4]

Ingestion

Do NOT induce vomiting.[5] Clean mouth with

water and drink plenty of water afterwards.[4]

Never give anything by mouth to an

unconscious person.[5] Call a POISON

CENTER or doctor immediately.[5]

Table 5: Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing
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Aspect Information

Suitable Extinguishing Media
Water spray, carbon dioxide (CO₂), dry

chemical, or alcohol-resistant foam.[4][5][10]

Unsuitable Extinguishing Media No information available.[4][10]

Specific Hazards

Dust can form an explosive mixture with air.[10]

Hazardous combustion products may include

nitrogen oxides (NOx), carbon monoxide (CO),

carbon dioxide (CO₂), and hydrogen chloride

gas.[4][10][11]

Protective Equipment

Wear a self-contained breathing apparatus

(SCBA) with pressure-demand (MSHA/NIOSH

approved or equivalent) and full protective gear.

[4][5][10][11]

Table 6: Accidental Release Measures

Aspect Information

Personal Precautions

Ensure adequate ventilation.[4] Use personal

protective equipment as required.[4][5] Avoid

dust formation and breathing dust/vapors.[4][5]

Evacuate personnel to safe areas and keep

people away from and upwind of the spill.[5]

Environmental Precautions

Should not be released into the environment.[4]

Prevent further leakage or spillage if safe to do

so.[5] Do not let the chemical enter drains.[5]

Methods for Cleanup

Use spark-proof tools and explosion-proof

equipment.[5] Sweep up and shovel into

suitable, closed containers for disposal.[4][5]

Adhered or collected material should be

promptly disposed of in accordance with

appropriate laws and regulations.[5]

Foundational & Exploratory

Check Availability & Pricing
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Section 4: Safe Handling and Storage
Adherence to strict protocols during routine handling and storage is essential for preventing

exposure and accidents.

Table 7: Handling and Storage

Aspect Information

Safe Handling

Handle in a well-ventilated place, preferably

under a chemical fume hood.[5][12] Wear

suitable protective clothing and equipment.[5]

Avoid contact with skin, eyes, and clothing.[4][5]

Avoid ingestion and inhalation.[4] Avoid the

formation of dust and aerosols.[5] Wash hands

and any exposed skin thoroughly after handling.

[4][5] Keep away from heat, sparks, and open

flames.[11][13]

Storage Conditions

Store in a dry, cool, and well-ventilated place.[5]

[11][14] Keep the container tightly closed.[4][5]

[11] Store locked up.[4][5] Store away from

incompatible materials.[12][14]

Incompatible Materials

Strong oxidizing agents, strong acids, strong

bases, acid anhydrides, and acid chlorides.[4]

[10][11]

Table 8: Exposure Controls / Personal Protective Equipment (PPE)
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Control Specification

Engineering Controls

Use only in a well-ventilated area, preferably in

a chemical fume hood.[4][5] Ensure that

eyewash stations and safety showers are close

to the workstation location.[4]

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields or a face shield.[5] Must conform to

OSHA's 29 CFR 1910.133 or European

Standard EN166.[4][5]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,

neoprene) and impervious clothing to prevent

skin exposure.[4][5][15]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge (e.g., N95 dust mask for

powders) approved by NIOSH/MSHA or EN

149.[5][7][11]

General Hygiene

Handle in accordance with good industrial

hygiene and safety practice.[4] Do not eat, drink,

or smoke when using this product.[12][14] Wash

hands before breaks and at the end of the

workday.[12]

Section 5: Toxicological Information
The toxicological properties of 2-chloro-5-nitropyridine have not been fully investigated.[4] It

is known to cause skin, eye, and respiratory irritation.[4][5][6] Limited data suggests it may be

harmful if swallowed.[6]

Acute Toxicity: A study reported the lowest published lethal dose (LDLo) in mice via the

intraperitoneal route as 500 mg/kg.[8]

Given the lack of comprehensive data, the compound should be handled with care, assuming

high toxicity.
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Section 6: Experimental Protocols
Detailed experimental protocols for toxicological assays or other specific safety-related

experiments for 2-chloro-5-nitropyridine are not available within publicly accessible safety

data sheets. Such studies are typically conducted by manufacturers or specialized toxicology

labs and are often proprietary. Researchers should develop their own specific protocols based

on established methodologies for similar compounds, ensuring all institutional safety guidelines

are followed.

Section 7: Visualized Workflows
The following diagrams illustrate the logical workflows for handling and emergency response.
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Preparation & Storage

Handling Protocol

Post-Handling

Receive Chemical

Store in Cool, Dry,
Well-Ventilated Area

(Locked Up)

Review SDS & Assess Risks

Begin Work

Ensure Engineering Controls
(Fume Hood, Eyewash Station)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle Chemical
(Avoid Dust, Use in Hood)

Wash Hands & Exposed Skin
Thoroughly After Use

Tightly Close Container

Dispose of Waste via
Approved Facility
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Spill / Release Fire
Personnel Exposure

Incident Occurs

Evacuate & Ventilate Area Evacuate Area Identify Exposure Route

Contain Spill with
Inert Material

Collect in Sealed Container
for Disposal

Wear Full PPE & SCBA

Use Suitable Extinguisher
(CO₂, Dry Chemical, Foam)

Skin Contact:
Wash with Soap & Water

for 15 min

Eye Contact:
Rinse with Water

for 15 min

Inhalation:
Move to Fresh Air

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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